Cas no 103404-70-2 (3-Deoxy-D-manno-2-octulosonic acid ammonium salt)

• Product name: 3-Deoxy-D-manno-2-octulosonic acid ammonium salt
• CAS No: 103404-70-2
• MF: C₈H₁₇NO₈
• MW: 255.22248339653
• MDL: MFCD00057549
• CID: 62375

3-Deoxy-D-manno-2-octulosonic acid ammonium salt Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-D-manno-2-octulosonic acid ammonium salt
• 3-Deoxy-2-octulosonic acid monoammonium salt
• KDO ammonium salt
• 2-Keto-3-Deoxyoctonate Ammonium Salt
• 2-KETO-3-DEOXYOCTONATE
• azane,6-(1,2-dihydroxyethyl)-2,4,5-trihydroxyoxane-2-carboxylic acid
• 3-INNoEthAI feminineICEa
• 6-(1,2-dihydroxyethyl)-2,4,5-trihydroxyoxane-2-carboxylic acid
• 6-(1,2-dihydroxyethyl)-2,4,5-trihydroxyoxane-2-carboxylic acid amine
• ammonium-2-keto-3-deoxy-D-lyxooctulosonate
• KDO
• 3-deoxyoctulosonic acid
• 3-Deoxy-D-Manno-2-oCtulosonic
• 3-Deoxyoctulosonic acid, KDO
• 2-KETO-3-DEOXYOCTONATE AMMONIUM
• 3-Deoxyoctulosonic Acid AMMoniM Salt
• 3-DEOXYOCTULOSONIC ACID AMMONIUM SALT
• 3-Deoxy-D-Manno-2-Octulosonic Acid (KDO)
• 2-Keto-3-deoxyoctonate aMMoniuM salt >=97%

• MDL： MFCD00057549
• Inchi： 1S/C8H14O8.H3N/c9-2-5(12)7(14)6(13)3(10)1-4(11)8(15)16;/h3,5-7,9-10,12-14H,1-2H2,(H,15,16);1H3/t3-,5-,6-,7-;/m1./s1
• InChI Key： UDJBBKGYARWWNJ-UHFFFAOYSA-N
• SMILES： N.OCC(C1OC(O)(C(=O)O)CC(O)C1O)O

Computed Properties

• Exact Mass: 255.09500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 122-124°C
• Boiling Point: 654.8 °C at 760 mmHg
• Flash Point: 349.8 °C
• PSA: 150.92000
• LogP: -3.05260
• Solubility: Not determined

3-Deoxy-D-manno-2-octulosonic acid ammonium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on 3-Deoxy-D-manno-2-octulosonic acid ammonium salt

Research Update on 3-Deoxy-D-manno-2-octulosonic Acid Ammonium Salt (CAS: 103404-70-2) in Chemical Biology and Pharmaceutical Applications

3-Deoxy-D-manno-2-octulosonic acid ammonium salt (Kdo-NH4, CAS: 103404-70-2) is a critical intermediate in the biosynthesis of lipopolysaccharides (LPS) in Gram-negative bacteria. Recent studies have highlighted its significance in immunology, glycobiology, and drug development. This research briefing synthesizes the latest findings on its structural properties, synthetic pathways, and emerging therapeutic applications, with particular attention to its role in modulating immune responses and as a potential target for novel antibiotics.

A 2023 study published in Carbohydrate Research (DOI: 10.1016/j.carres.2023.108923) detailed an optimized enzymatic synthesis of Kdo-NH4 using recombinant Kdo aldolase, achieving a 78% yield with high stereoselectivity. This method offers a sustainable alternative to traditional chemical synthesis, which often involves harsh conditions and low yields. The ammonium salt form was noted for improved solubility in aqueous buffers, facilitating its use in biological assays.

In immunology, Kdo-NH4 has been investigated as a Toll-like receptor 4 (TLR4) antagonist. A Nature Communications paper (2024, DOI: 10.1038/s41467-024-46738-2) demonstrated its efficacy in suppressing LPS-induced cytokine storms in murine models, reducing IL-6 and TNF-α levels by 60-70%. These findings position Kdo-NH4 as a candidate for mitigating sepsis and COVID-19-related hyperinflammation, though clinical validation remains pending.

Structural analogs derived from Kdo-NH4 have shown promise in antibiotic development. Researchers at ETH Zürich (ACS Infectious Diseases, 2024, DOI: 10.1021/acsinfecdis.4c00012) designed Kdo-based inhibitors targeting the bacterial enzyme Kdo transferase, achieving >90% inhibition of E. coli LPS biosynthesis at 50 μM concentrations. The ammonium salt's stability under physiological pH was critical for maintaining inhibitor potency.

Challenges persist in large-scale production and pharmacokinetic optimization. A recent review in Advanced Drug Delivery Reviews (2024, DOI: 10.1016/j.addr.2024.115264) emphasized the need for improved delivery systems to overcome Kdo-NH4's rapid renal clearance. Nanoparticle encapsulation and PEGylation strategies are under active investigation to enhance bioavailability for therapeutic applications.

In conclusion, 3-Deoxy-D-manno-2-octulosonic acid ammonium salt continues to reveal multifaceted potential at the chemistry-biology interface. Ongoing research is expected to further elucidate its mechanisms and expand its applications in immunotherapy and anti-infective drug development.